Methyl 2-amino-4-(3-methoxyphenyl)thiazole-5-carboxylate
Overview
Description
“Methyl 2-amino-4-(3-methoxyphenyl)thiazole-5-carboxylate” is a heterocyclic compound . It is a structural analogue of febuxostat, where a methylene amine spacer is incorporated between the phenyl ring and thiazole ring .
Synthesis Analysis
The synthesis of similar compounds involves the thionation-cyclization of enamino esters by nucleophilic ring-opening of oxazolones with different sodium alkoxides . Another method involves the reaction of 3-(2-Thienyl)-5-aryl-1-thiocarbamoyl-2-pyrazolines with hydrazonyol .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C12H12N2O3S/c1-16-8-5-3-4-7 (6-8)9-10 (11 (15)17-2)18-12 (13)14-9/h3-6H,1-2H3, (H2,13,14) . Chemical Reactions Analysis
2-Aminothiazoles are significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues . They are used to obtain free carbene particles and complexed with transition metals .Physical And Chemical Properties Analysis
The compound has a molecular weight of 264.3 . More specific physical and chemical properties such as melting point, solubility, etc., are not available in the search results.Scientific Research Applications
Anticancer Applications
2-Aminothiazoles have shown potential in anticancer therapy. For instance, certain compounds have demonstrated selective action towards human glioblastoma and melanoma cells, suggesting their use in targeted cancer treatments .
Antibacterial and Antifungal Activities
These compounds are also utilized for their antibacterial and antifungal properties, making them valuable in the development of new antibiotics and antifungals to combat resistant strains .
Anti-HIV Activity
The structural motif of 2-aminothiazoles is significant in medicinal chemistry for its role as a starting material in synthesizing heterocyclic analogues with anti-HIV properties .
Antioxidant Properties
Aminothiazole derivatives have demonstrated antioxidant activities, which could be beneficial in preventing oxidative stress-related diseases .
Anti-inflammatory and Analgesic Effects
These compounds have been associated with anti-inflammatory and analgesic effects, suggesting their potential use in treating pain and inflammation .
Photocatalytic Applications
Thiazole-based compounds have been used in photocatalytic degradation of dyes, indicating their application in environmental cleanup processes .
Mechanism of Action
While the exact mechanism of action for this specific compound is not mentioned in the search results, similar compounds have shown promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents . Some thiazole derivatives have been found to inhibit xanthine oxidase and act as free radical scavenging agents .
Future Directions
properties
IUPAC Name |
methyl 2-amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-16-8-5-3-4-7(6-8)9-10(11(15)17-2)18-12(13)14-9/h3-6H,1-2H3,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNXPTWWAWUDRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(SC(=N2)N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674819 |
Source
|
| Record name | Methyl 2-amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30674819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-4-(3-methoxyphenyl)thiazole-5-carboxylate | |
CAS RN |
1133115-46-4 |
Source
|
| Record name | Methyl 2-amino-4-(3-methoxyphenyl)-5-thiazolecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1133115-46-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30674819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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